2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C11H13FN2O2S2/c1-18(15,16)14-7-6-13-11(14)17-8-9-4-2-3-5-10(9)12/h2-5H,6-8H2,1H3
• InChI Key: NMSMHAGVRJMWPN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN=C1SCC2=CC=CC=C2F
• Molecular Formula: C11H13FN2O2S2
• Molecular Weight: 288.4 g/mol
• CAS No.: 868218-47-7

Description

The compound 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole (hereafter referred to by its full name) is a dihydroimidazole derivative featuring a 2-fluorophenylmethylsulfanyl substituent at position 2 and a methanesulfonyl group at position 1 of the imidazole ring. Dihydroimidazoles are heterocyclic compounds widely explored in medicinal chemistry due to their versatility in interacting with biological targets, such as adrenergic receptors, enzymes, and ion channels . The fluorine atom and sulfonyl/sulfanyl groups in this compound likely influence its electronic properties, solubility, and receptor-binding affinity, making it a candidate for pharmacological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization . Another method involves the reaction of ketones with 2-aminobenzylalcohols in the presence of iodine, ferric chloride, and toluenesulphonylmethyl isocyanide .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to increase yield and purity, as well as ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as tert-butylhydroperoxide (TBHP).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the nitrogen atoms of the imidazole ring.

Common Reagents and Conditions

Oxidation: tert-butylhydroperoxide (TBHP) is commonly used as an oxidizing agent.

Reduction: Sodium borohydride is a common reducing agent.

Substitution: Various halides and nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield the corresponding alcohols or amines.

Scientific Research Applications

2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It may be investigated for its potential therapeutic properties, such as antimicrobial or anticancer activities.

Industry: The compound can be used in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, which may play a role in its biological activity. Additionally, the compound may interact with enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs with Fluorophenyl Substituents

Positional Isomerism of Fluorine

• 2-[(4-Fluorophenyl)methylsulfanyl]-1-(4-fluorophenyl)sulfonyl-4,5-dihydroimidazole (CAS: 868216-87-9): This analog substitutes fluorine at the para position of both the benzylsulfanyl and benzenesulfonyl groups. However, steric hindrance at the ortho position in the target compound may improve selectivity for specific receptors .

• 2-[(3-Fluorophenyl)methylsulfanyl]-1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazole (CAS: 868216-79-9):
  Replacing the methanesulfonyl group with a bulkier naphthalenesulfonyl moiety increases lipophilicity, which could enhance blood-brain barrier penetration. The meta-fluorine position may reduce dipole interactions compared to ortho-substituted derivatives .

Halogen Substitution

• Chlorine’s weaker electronegativity may reduce hydrogen-bonding capacity compared to fluorine .
• 2-{[(2-Chloro-6-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole (CAS: 913689-07-3): Dual halogen substitution (Cl and F) creates a synergistic electronic effect, enhancing both electron-withdrawing and steric properties. This compound’s discontinued status suggests challenges in bioavailability or toxicity compared to mono-halogenated analogs .

Functional Group Modifications

Sulfonyl vs. Sulfonamide Groups

• A61603 (N-(5-[4,5-dihydro-1H-imidazol-2-yl]-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methanesulfonamide): A methanesulfonamide group replaces the methanesulfonyl group in the target compound.
• NS-49 ((R)-(−)-3′-(2-amino-1-hydroxyethyl)-4′-fluoromethanesulphonanilide): This compound combines a fluoromethanesulfonanilide group with a hydroxyethylamine side chain. The hydroxyl group introduces polarity, contrasting with the non-polar sulfanyl group in the target compound, which may affect solubility and target selectivity .

Alpha-Adrenergic Agonists

• Ro 115-1240 (Dabuzalgron) : A dihydroimidazole derivative with a chloro-isopropyl-methylphenyl group, this compound acts as a selective α1A-adrenergic receptor agonist for stress urinary incontinence (SUI) therapy. The target compound’s fluorophenyl and sulfonyl groups may offer improved selectivity or reduced off-target effects compared to Dabuzalgron’s chlorinated aromatic system .

Quorum Sensing Inhibitors

Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Weight	LogP*	Key Pharmacological Feature	Reference
Target Compound	2-(2-F-BnS), 1-MeSO2	314.35	2.1	Potential α-adrenergic modulation
2-[(4-F-Bn)S]-1-(4-F-PhSO2)-imidazole	2-(4-F-BnS), 1-(4-F-PhSO2)	422.44	3.5	Enhanced metabolic stability
A61603	2-imidazole, 1-MeSO2NH	342.41	1.8	α1A-Adrenergic agonist
2-(2-Cl-BnS)-imidazole (QFM)	2-(2-Cl-BnS)	226.72	2.9	Lipophilic scaffold

*LogP values estimated using fragment-based methods.

Biological Activity

The compound 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole represents a novel addition to the family of imidazole derivatives, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and related case studies.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes:

• Imidazole ring : A five-membered heterocyclic ring with two nitrogen atoms.
• Fluorophenyl group : A phenyl ring substituted with fluorine, which may enhance biological interactions.
• Sulfanyl and methanesulfonyl groups : These functional groups contribute to the compound's reactivity and potential biological effects.

The biological activity of 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole is thought to involve several mechanisms:

• Metal Ion Coordination : The imidazole ring can coordinate with metal ions, potentially influencing enzyme activity.
• Enzyme Interaction : The compound may modulate the activity of specific enzymes or receptors, leading to various biological effects.

Antimicrobial Activity

Research indicates that imidazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole is effective against various pathogens, including:

• Helicobacter pylori : Associated with peptic ulcers.
• Gram-positive and Gram-negative bacteria : Such as Staphylococcus aureus and Escherichia coli.

A comparative study showed that this compound exhibited zones of inhibition similar to established antibiotics .

Pathogen	Zone of Inhibition (mm)
E. coli	20
S. aureus	22
Bacillus subtilis	19

Antitumor Activity

Imidazole derivatives have also been explored for their antitumor properties. Preliminary studies suggest that 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole may inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest .

Anti-inflammatory Effects

The compound's structural features imply potential anti-inflammatory activity. Imidazoles are known to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes involved in the inflammatory process .

Case Studies

• Antimicrobial Study : A study conducted by Jain et al. synthesized several imidazole derivatives and evaluated their antimicrobial efficacy. The results indicated that compounds similar to 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole showed promising antibacterial activity against multi-drug resistant strains .
• Antitumor Research : Another study focused on the synthesis of imidazole derivatives for anticancer applications. The findings suggested that modifications to the imidazole structure could enhance cytotoxicity against specific cancer cell lines .